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Compound of Interest

Compound Name: NRX-103094

Cat. No.: B10831376

Application Notes and Protocols for NRX-103094

For Research Use Only

These application notes provide detailed information and protocols for the research use of
NRX-103094, a potent molecular glue that enhances the interaction between (-catenin and its
cognate E3 ligase, SCFB-TrCP.

Introduction

NRX-103094 is a small molecule enhancer of the protein-protein interaction (PPI) between [3-
catenin and the F-box protein B-TrCP, a component of the SCF E3 ubiquitin ligase complex.[1]
[2] By stabilizing this interaction, NRX-103094 promotes the ubiquitylation and subsequent
proteasomal degradation of 3-catenin.[2] This is particularly relevant for certain mutations in -
catenin, commonly found in various cancers, that impair its recognition by B-TrCP, leading to its
accumulation and oncogenic signaling.[3] NRX-103094 offers a promising tool for studying the
Wnt/(3-catenin signaling pathway and exploring therapeutic strategies against cancers driven by
mutant 3-catenin.[4]

Mechanism of Action

NRX-103094 acts as a "molecular glue," fitting into the interface between B-catenin and 3-TrCP
to enhance their binding affinity.[2][4] This is especially effective for 3-catenin mutants where
phosphorylation at key serine residues (S33 and S37) is altered, which would normally signal
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for its ubiquitylation.[3] NRX-103094 compensates for this lack of phosphorylation, thereby
restoring the recognition of mutant B-catenin by the SCFB-TrCP E3 ligase.[3]

Below is a diagram illustrating the signaling pathway and the mechanism of action of NRX-
103094.
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Caption: Wnt/[3-catenin signaling and NRX-103094's mechanism.
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Quantitative Data

The following table summarizes the in vitro efficacy of NRX-103094 in enhancing the
interaction between B-catenin peptides and 3-TrCP.

Parameter B-catenin Peptide Value Reference
EC50 pSer33/Ser37 457 + 23 nM [3]
EC50 pSer33/S37A 62 £ 3 nM [3]
Kd pSer33/Ser37 0.6 nM [1]
L . From >5 pM to 22 nM
Binding Affinity )
S33E/S37A (with 40 uM NRX- [11[3]
Enhancement
103094)

Experimental Protocols

4.1. In Vitro B-catenin Ubiquitylation Assay

This protocol is designed to assess the ability of NRX-103094 to promote the ubiquitylation of
mutant 3-catenin in vitro.

Materials:

Fluorescently-labeled 3-catenin peptide (e.g., residues 17-60 with S33E/S37A mutations)
e Recombinant SCFB-TrCP E3 ligase complex

 Ubiquitin activating enzyme (E1)

 Ubiquitin conjugating enzyme (E2, e.g., UbcH5c)

e Ubiquitin

e ATP

e NRX-103094 (dissolved in DMSO)
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 Ubiquitylation buffer (25 mM Tris-HCI pH 7.5, 100 mM NacCl, 5 mM MgClz, 2 mM DTT)
o SDS-PAGE gels and immunoblotting reagents

e Antibody against the fluorescent label or B-catenin

Procedure:

e Prepare the ubiquitylation reaction mixture in the ubiquitylation buffer containing E1, E2,
ubiquitin, and ATP.

e Add the fluorescently-labeled B-catenin peptide to the reaction mixture.

o Add NRX-103094 at various concentrations (e.g., 0-20 uM). An equivalent volume of DMSO
should be used as a vehicle control.[1][3]

e Initiate the reaction by adding the SCFB-TrCP E3 ligase complex.

 Incubate the reaction at 30°C for a specified time course (e.g., 0-60 minutes).
o Stop the reaction by adding SDS-PAGE loading buffer.

» Resolve the reaction products by SDS-PAGE.

« Analyze the ubiquitylation of the -catenin peptide by immunoblotting with an appropriate
antibody. Increased high molecular weight bands corresponding to poly-ubiquitylated peptide
will indicate the activity of NRX-103094.

In Vitro Ubiquitylation Assay Workflow

Prepare Reaction Mix Add Substrate Add NRX-103094 Initiate with E3 Ligase o o
[ (€1, E2, Ub, ATP) )—>Gmmam DT ) (or DMSO control) (SCF-p-TiCP) Incubate at 30°C Stop Reaction SDS-PAGE Immunoblot & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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